![molecular formula C17H16N2OS B4512588 1-methyl-N-[3-(methylthio)phenyl]-1H-indole-4-carboxamide](/img/structure/B4512588.png)
1-methyl-N-[3-(methylthio)phenyl]-1H-indole-4-carboxamide
Description
Synthesis Analysis
The synthesis of related indole carboxamide compounds involves reactions such as [4 + 3]-annulation, unexpected 3- to 2- carboxylate/amide migration, and decarboxylative cyclization, demonstrating the complex chemistry these compounds can undergo (Selvaraj, Debnath, & Kumara Swamy, 2019). Such processes highlight the intricate synthesis pathways possible for derivatives of 1-methyl-N-[3-(methylthio)phenyl]-1H-indole-4-carboxamide.
Molecular Structure Analysis
The molecular structure of N-methyl-1H-indole-2-carboxamide, a compound with similarities to the subject compound, is characterized by single crystal X-ray diffraction, showing an indole group with a N-methylcarboxamide group linked at the C2 position. This structure is essentially planar, leading to N-H ------ O hydrogen bonds forming centrosymmetric dimeric rings (Manríquez et al., 2009).
Chemical Reactions and Properties
Indole carboxamides participate in diverse chemical reactions leading to the formation of novel compounds. For instance, reactions with aryl isocyanates, aryl isothiocyanates, and cyanamides can result in the synthesis of pyrimido[5,4-b]indole derivatives, illustrating the reactive versatility of these molecules (Shestakov et al., 2009).
properties
IUPAC Name |
1-methyl-N-(3-methylsulfanylphenyl)indole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c1-19-10-9-14-15(7-4-8-16(14)19)17(20)18-12-5-3-6-13(11-12)21-2/h3-11H,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVTDDMDJFWTTOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C(C=CC=C21)C(=O)NC3=CC(=CC=C3)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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